1-[4-(4-Piperidinyloxy)phenyl]-1-ethanone hydrochloride

• IUPAC Name: 1-(4-piperidin-4-yloxyphenyl)ethanone;hydrochloride
• InChI: InChI=1S/C13H17NO2.ClH/c1-10(15)11-2-4-12(5-3-11)16-13-6-8-14-9-7-13;/h2-5,13-14H,6-9H2,1H3;1H
• InChI Key: BTOHHRWSBPZKJW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2CCNCC2.Cl
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• CAS No.: 1219976-64-3

Description

Molecular Structure Analysis

The molecular formula of 1-[4-(4-Piperidinyloxy)phenyl]-1-ethanone hydrochloride is C17H27Cl2N3O2. Its molecular weight is 376.33. The InChI code is 1S/C17H25N3O2.2ClH/c1-14(21)19-10-12-20(13-11-19)15-2-4-16(5-3-15)22-17-6-8-18-9-7-17;;/h2-5,17-18H,6-13H2,1H3;2*1H.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Microwave-assisted synthesis of 1-(4-(piperidin-1-yl)phenyl)ethanone has been achieved, leading to compounds with antibacterial properties. These compounds were synthesized through various reactions under microwave irradiation and showed promising results in antibacterial activity screenings (Merugu, Ramesh, & Sreenivasulu, 2010).
• Another study focused on similar compounds derived from 1-(4-(4-piperidin-1-yl)phenyl)ethanone. These compounds also demonstrated antibacterial properties, highlighting the potential of these derivatives in microbial resistance research (Merugu, Ramesh, & Sreenivasulu, 2010).

Inhibition of Blood Platelet Aggregation

• Derivatives of 1-(4-(4-piperidin-1-yl)phenyl)-1-ethanone, specifically (E)-4-[4-(Methylthio)phenyl]-1-(2-piperidinyl)-3-buten-2-one hydrochloride, have been found to inhibit ADP-induced aggregation of blood platelets, suggesting potential applications in cardiovascular research (Grisar et al., 1976).

Antimicrobial Activities

• Synthesis of various derivatives of 1-(4-(4-piperidin-1-yl)phenyl)ethanone resulted in compounds that exhibit antimicrobial activities. These activities were tested against bacterial species like Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Salmonella typhi (Patel, Nimavat, Vyas, & Patel, 2011).

Anticancer Potential

• A derivative of 1-[4-(3H-pyrrolo[3,2-f]quinolin-9-ylamino)-phenyl]-ethanone hydrochloride was synthesized and showed significant antiproliferative activity, suggesting its potential as an anti-cancer agent. The compound acts by forming an intercalative complex with DNA, inhibiting DNA topoisomerase II, and blocking the cell cycle in the G2/M phase (Via, Gia, Gasparotto, & Ferlin, 2008).

Electrochemical Synthesis

• The electrochemical oxidation of compounds related to 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone led to the development of new phenylpiperazine derivatives. This method offers an environmentally friendly approach to synthesizing these compounds (Nematollahi & Amani, 2011).

Photoprotection in Chemistry

• The compound 1-[2-(2-hydroxyalkyl)phenyl]ethanone has been used as a photoremovable protecting group for carboxylic acids, demonstrating its utility in synthetic chemistry (Atemnkeng, Louisiana, Yong, Vottero, & Banerjee, 2003).

Safety and Hazards

The safety information available indicates that 1-[4-(4-Piperidinyloxy)phenyl]-1-ethanone hydrochloride may be an irritant. The Material Safety Data Sheet (MSDS) should be consulted for comprehensive safety and handling instructions.

Mechanism of Action

Target of Action

• The primary target of this compound is the alpha-1 adrenergic receptor . These receptors are part of the adrenergic system and play a crucial role in regulating blood pressure and vascular tone.
• Activation of alpha-1 adrenergic receptors leads to vasoconstriction (narrowing of blood vessels) and mydriasis (pupil dilation) depending on the route and location of administration .

Biochemical Analysis

Biochemical Properties

1-[4-(4-Piperidinyloxy)phenyl]-1-ethanone hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with certain piperidine derivatives, which are known to influence neurotransmitter systems . The nature of these interactions often involves binding to specific receptor sites, leading to modulation of enzyme activity and protein function.

Cellular Effects

The effects of this compound on cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can alter the expression of genes involved in metabolic pathways and signal transduction . Additionally, it has been found to impact cellular metabolism by modulating the activity of key metabolic enzymes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and protein function . The compound’s ability to bind to receptor sites on enzymes and proteins is crucial for its biochemical activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions but may degrade over time, leading to a decrease in its biochemical activity . Long-term exposure to the compound has been observed to cause changes in cellular function, including alterations in gene expression and enzyme activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulation of neurotransmitter systems and enhancement of cognitive function . At higher doses, it may cause toxic or adverse effects, including neurotoxicity and disruption of metabolic processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play key roles in metabolic processes . The compound’s effects on metabolic flux and metabolite levels have been studied, revealing its potential to modulate metabolic pathways and influence the production of key metabolites.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. The compound is transported by specific transporters and binding proteins, which facilitate its localization and accumulation in target tissues . The distribution of the compound within cells is influenced by its interactions with cellular membranes and organelles.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . Its localization within subcellular structures, such as the nucleus, mitochondria, and endoplasmic reticulum, influences its biochemical activity and interactions with other biomolecules.